4-tert-Butyltoluene

• CAS No.: 98-51-1
• Product Name: 4-tert-Butyltoluene
• Molecular Formula: C11H16; CH3C6H4C(CH3)3; C11H16
• Molecular Weight: 148.24 g/mol
• IUPAC Name: 1-tert-butyl-4-methylbenzene
• Standard InChI: InChI=1S/C11H16/c1-9-5-7-10(8-6-9)11(2,3)4/h5-8H,1-4H3
• Standard InChIKey: QCWXDVFBZVHKLV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(C)(C)C
• Canonical SMILES: CC1=CC=C(C=C1)C(C)(C)C
• Boiling Point: 379 °F at 760 mm Hg (NTP, 1992); 190.0 °C; 193 °C @ 760 MM HG; at 101.3kPa: 193 °C; 379°F
• Colorform: CLEAR, COLORLESS LIQ; Colorless liquid.
• Density: 0.8612 at 68 °F (NTP, 1992); 0.8612 @ 20 °C/4 °C; Relative density (water = 1): 0.86; 0.8612; 0.86
• Flash Point: 136 °F (NTP, 1992); 63 °C c.c.; 155°F
• Melting Point: -62 °F (NTP, 1992); -52.0 °C; -52 °C; -62.5 °C; -62°F
• Physical Description: P-tert-butyltoluene is a clear colorless liquid with an aromatic gasoline-like odor. (NTP, 1992); COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a distinct aromatic odor, somewhat like gasoline.
• Description: P-tert-butyltoluene is a clear colorless liquid with an aromatic gasoline-like odor. (NTP, 1992)
• Solubility: less than 1 mg/mL at 63° F (NTP, 1992); SLIGHTLY SOL IN ALC; VERY SOL IN ETHER; SOL IN ACETONE, BENZENE; VERY SOL IN CHLOROFORM; Water solubility of 5.5 ppm at 25 °C; Solubility in water, g/100ml at 20 °C: 0.06 (very poor); Insoluble
• Synonyms: 1-TERT-BUTYL-4-METHYL BENZENE;1-METHYL-4-TERT-BUTYLBENZENE;4-TERT-BUTYLTOLUENE;p-Methyl-tert-butylbenzene;P-TERT-BUTYLTOLUENE;P-T-BUTYLTOLUENE;tbt;TERT-BUTYL TOLUENE
• Vapor Density: 4.62 (AIR= 1); Relative vapor density (air = 1): 5.1
• Vapor Pressure: less than or equal to 1 mm Hg at 68 °F (NTP, 1992); 0.65 MM HG @ 25 °C; Vapor pressure, Pa at 20 °C: 80; 0.7 mmHg@77°F; (77°F): 0.7 mmHg
• PubChem Compound: 7390
• Last Modified: Nov 12 2021